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Compound of Interest

Compound Name: Hemoglobin (64-76)

Cat. No.: B12385320

Introduction

The hemoglobin peptide (64-76) is a well-characterized immunogenic peptide derived from the
beta-chain of murine hemoglobin. It is extensively used as a model antigen to study the
mechanisms of T cell activation, differentiation, and tolerance. This document provides detailed
protocols for inducing and measuring the activation of T cells in response to the hemoglobin
(64-76) peptide, intended for researchers, scientists, and drug development professionals. The
protocols described herein cover T cell stimulation and subsequent analysis of activation
through proliferation assays and flow cytometry.

Principle of the Assay

T cell activation is initiated through the interaction of the T cell receptor (TCR) with a specific
peptide-Major Histocompatibility Complex (pMHC) on the surface of an antigen-presenting cell
(APC). The hemoglobin (64-76) peptide is presented by the MHC class Il molecule, I-EK,
primarily activating CD4+ T helper (Th) cells.[1][2] Upon successful recognition, a signaling
cascade is initiated within the T cell, leading to cellular proliferation, cytokine production, and
the upregulation of activation markers.[3][4] This assay allows for the quantitative assessment
of these activation events.

Key Amino Acid Residues for T Cell Activation

Studies involving amino acid substitutions in the hemoglobin (64-76) peptide have identified
critical residues for T cell activation.[1] Asparagine at position 72 is the primary T cell contact
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residue, and its substitution abrogates the T cell response. Phenylalanine at position 71 is
crucial for binding to the MHC molecule, while glutamic acid at position 73 is also required for a
proliferative response in Thl and Th2 clones. Secondary T cell contact residues have been
identified at positions 69, 70, and 76.

T Cell Activation Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12385320#hemoglobin-64-76-t-cell-activation-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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